2-((6-(2-ethoxyphenyl)-3-(4-ethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-[6-(2-ethoxyphenyl)-3-(4-ethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C32H31N3O3S2/c1-4-21-14-16-24(17-15-21)35-31(37)30-26(19-28(40-30)25-12-7-8-13-27(25)38-6-3)34-32(35)39-20-29(36)33-23-11-9-10-22(5-2)18-23/h7-19H,4-6,20H2,1-3H3,(H,33,36)
• InChI Key: OBTAHKROLJHYGO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=C(C=C(S3)C4=CC=CC=C4OCC)N=C2SCC(=O)NC5=CC=CC(=C5)CC
• Molecular Formula: C32H31N3O3S2
• Molecular Weight: 569.7 g/mol

Description

Synthesis Analysis

The synthesis of related thienopyrimidine derivatives often involves key intermediates such as 2-amino-6-ethyl-5-iodothieno[2,3-d]pyrimidin-4(3H)-one, to which various arylthiols are attached. These intermediates are crucial for constructing the complex molecular architecture of thienopyrimidine derivatives, highlighting the synthetic strategies towards compounds with significant biological activities (Gangjee et al., 2009).

Molecular Structure Analysis

Molecular structure analysis of thienopyrimidine derivatives, including X-ray crystallography, reveals that these compounds often exhibit a folded conformation. This structural feature is crucial for their interaction with biological targets. The thienopyrimidine ring's orientation and electronic distribution play significant roles in their biological efficacy, with intramolecular hydrogen bonding often stabilizing the molecule's active conformation (Subasri et al., 2016).

Chemical Reactions and Properties

Thienopyrimidine derivatives can undergo various chemical reactions, including cyclization and condensation, to produce compounds with potential antimicrobial and antitumor activities. The versatility in their chemical reactivity allows for the synthesis of a wide range of analogues, each with distinct biological properties (Hossan et al., 2012).

Scientific Research Applications

Chemical Analysis and Metabolism

High-resolution liquid chromatography and mass spectrometry techniques are pivotal in analyzing complex organic compounds, including pharmaceuticals and environmental pollutants. These methodologies enable the identification and quantification of metabolites in biological and environmental samples. For example, studies on acetaminophen metabolism in humans have employed high-resolution liquid chromatography to identify various metabolites, demonstrating the importance of analytical techniques in understanding the metabolism and pharmacokinetics of complex organic molecules (Mrochek et al., 1974).

Pharmacokinetics and Bioavailability

Research on the pharmacokinetics and bioavailability of pharmaceutical compounds is crucial for drug development. This includes studying the absorption, distribution, metabolism, and excretion (ADME) properties of drugs. Investigations into the bioequivalence of different formulations, such as tablets and capsules, for non-steroidal anti-inflammatory compounds provide insights into how structural variations in molecules can affect their pharmacological profile (Annunziato & Di Renzo, 1993).

Environmental Contaminants and Endocrine Disruptors

The environmental impact of chemical compounds, particularly their role as endocrine disruptors, is a significant area of research. Studies on the presence of alkylphenols in human and environmental samples highlight the need for understanding the ecological and health implications of synthetic compounds. Such research underscores the importance of evaluating the environmental persistence and toxicological effects of chemical compounds, including their potential to disrupt endocrine systems in humans and wildlife (Lopez-Espinosa et al., 2009).

Novel Drug Discovery and Ligand Binding

The discovery of new therapeutic agents and the study of their interaction with biological targets are fundamental aspects of pharmaceutical research. Investigations into novel ligands for proteins involved in neuroinflammation, such as the translocator protein (TSPO), exemplify the search for new drugs with potential applications in treating neurological disorders. Such research highlights the importance of identifying and characterizing novel compounds with specific binding affinities to target proteins (Endres et al., 2009).